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Compound of Interest

Compound Name: Poloxipan

Cat. No.: B1678976 Get Quote

Executive Summary
This document provides a detailed technical overview of Poloxipan, a chemical entity identified

by the CAS number 1239513-63-3. At present, publicly accessible scientific literature and

patent databases contain limited information regarding this compound. This guide synthesizes

the available data, primarily from chemical supplier listings, and outlines the current knowledge

landscape. The molecular formula of Poloxipan is C₁₄H₁₀BrN₃O₃S, and it has a molecular

weight of 380.22 g/mol .[1] Further in-depth research and experimental data are required to

fully characterize its physicochemical properties, mechanism of action, and potential

therapeutic applications.

Physicochemical Properties
Quantitative data on the physicochemical properties of Poloxipan are not extensively available

in the public domain. The following table summarizes the basic information that has been

identified.
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Property Value Source

CAS Number 1239513-63-3 Chemical Suppliers

Molecular Formula C₁₄H₁₀BrN₃O₃S [1]

Molecular Weight 380.22 g/mol [1]

Purity Typically offered at ≥98% [1]

Physical Appearance Not specified -

Solubility Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Storage Conditions Recommended at -20°C [2]

Synthesis and Characterization
Detailed experimental protocols for the synthesis and characterization of Poloxipan are not

currently described in published scientific literature. Chemical suppliers list the compound,

indicating its synthesis is feasible, but proprietary methods are likely employed.

A hypothetical synthetic workflow for a molecule with the general structural features suggested

by the molecular formula might involve a multi-step process.

Hypothetical High-Level Synthesis Workflow
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Starting Material A

Intermediate 1

Starting Material B

Intermediate 2 Poloxipan
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In Vitro Studies

In Vivo Studies

Compound Acquisition
(Poloxipan)

High-Throughput Screening
(Target-based or Phenotypic)

Hit Identification

Dose-Response & Potency
(IC50/EC50)

Mechanism of Action Studies
(e.g., Enzyme Assays, Binding Assays)

Lead Compound Selection

Animal Model of Disease Pharmacokinetic Studies
(ADME)

Efficacy and Toxicity Studies
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Poloxipan

Biological Screening

Identified Molecular Target(s)

Known Signaling Pathways of Target(s)

Pathway Modulation Analysis

Elucidation of Mechanism of Action

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: Poloxipan (CAS Number:
1239513-63-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678976#poloxipan-cas-number-1239513-63-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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